Cas no 2137701-37-0 (6-(Chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylic acid)

• Product Name: 6-(Chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylic acid
• CAS No: 2137701-37-0
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 6585405
• PubChem ID: 165875113
• Update Time: 2025-06-29

6-(Chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylic acid
• 2137701-37-0
• EN300-746543
• 6-(Chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylic acid

• Inchi： 1S/C10H10ClF2NO2/c1-3-6-4-7(10(11,12)13)14-5(2)8(6)9(15)16/h4H,3H2,1-2H3,(H,15,16)
• InChI Key： OBQXWZDMFQCUHY-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(CC)=C(C(=O)O)C(C)=N1)(F)F

Computed Properties

• Exact Mass: 249.0368126g/mol
• Monoisotopic Mass: 249.0368126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 6-(Chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylic acid

6-(Chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylic acid: A Comprehensive Overview

6-(Chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylic acid, identified by the CAS number 2137701-37-0, is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound features a pyridine ring substituted with a chlorodifluoromethyl group at position 6, an ethyl group at position 4, and a methyl group at position 2, along with a carboxylic acid group at position 3. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 6-(Chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylic acid in the development of novel materials for energy storage applications. Researchers have explored its ability to act as a precursor for the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These frameworks are highly porous materials with applications in gas storage, catalysis, and sensing technologies. The presence of the carboxylic acid group in the molecule facilitates its coordination with metal ions, making it an ideal candidate for such applications.

In addition to its role in materials science, this compound has also been investigated for its potential in pharmaceutical chemistry. The pyridine ring system is known for its ability to interact with biological targets, such as enzymes and receptors, making it a valuable scaffold for drug design. Recent research has focused on modifying the substituents on the pyridine ring to enhance bioavailability and selectivity. For instance, the chlorodifluoromethyl group has been shown to improve lipophilicity, which is crucial for drug absorption across biological membranes.

The synthesis of 6-(Chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylic acid involves a multi-step process that typically begins with the preparation of a pyridine derivative followed by functionalization with the desired substituents. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of transition metal catalysts has significantly improved the yield and purity of the final product.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial. Studies have shown that 6-(Chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylic acid undergoes biodegradation under specific conditions, which is essential for assessing its environmental impact. Regulatory agencies have established guidelines for handling such compounds to minimize their ecological footprint.

In conclusion, 6-(Chlorodifluoromethyl)-4-ethyl-2-methylpyridine-3-carboxylic acid, CAS No. 2137701-37-0, represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in both academic research and industrial applications. As research continues to uncover new properties and uses for this compound, it is expected to play an increasingly important role in advancing modern science and technology.